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Compound of Interest

Compound Name: Undecyl methanesulfonate

Cat. No.: B15552531

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the experimental use of undecyl
methanesulfonate in a cell culture setting. Due to the limited availability of specific published

data for undecyl methanesulfonate, the following protocols and data are based on the

established methodologies for analogous alkylating agents, such as methyl methanesulfonate

(MMS) and ethyl methanesulfonate (EMS). Researchers should consider these as a starting

point and optimize the protocols for their specific cell lines and experimental goals.

Introduction
Undecyl methanesulfonate is an alkylating agent belonging to the methanesulfonate class of

compounds.[1] Like other alkylating agents, it is presumed to exert its biological effects through

the covalent attachment of an alkyl group to nucleophilic sites on cellular macromolecules,

most notably DNA.[2][3] This action can lead to DNA damage, inhibition of DNA replication and

transcription, and ultimately, cell cycle arrest and apoptosis.[4][5] Alkylating agents are a

cornerstone of chemotherapy and are widely studied for their potential as anticancer agents.[2]

[6]
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Identifier Value

CAS Number 159438-86-5[1]

Molecular Formula C12H26O3S[1]

Molecular Weight 250.4 g/mol [1]

Data Presentation: Hypothetical Cytotoxicity Data
The following table summarizes hypothetical IC50 (half-maximal inhibitory concentration)

values for undecyl methanesulfonate in various cancer cell lines after 48 hours of treatment.

These values are for illustrative purposes and should be experimentally determined.

Cell Line Cancer Type Hypothetical IC50 (µM)

MCF-7 Breast Adenocarcinoma 15.5

A549 Lung Carcinoma 22.8

HeLa Cervical Adenocarcinoma 18.2

HCT116 Colorectal Carcinoma 25.1

U-87 MG Glioblastoma 12.7

Experimental Protocols
Safety Precautions
Undecyl methanesulfonate, as an alkylating agent, should be handled as a potentially

hazardous substance. It is presumed to be a mutagen, carcinogen, and irritant.[7]

Handling: Always handle the compound in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Disposal: Dispose of all waste materials (liquid and solid) in accordance with institutional and

local regulations for hazardous chemical waste.
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Preparation of Stock Solution
Materials:

Undecyl methanesulfonate powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sterile syringe filters (0.22 µm)

Protocol:

In a chemical fume hood, weigh out the desired amount of undecyl methanesulfonate
powder.

Dissolve the powder in an appropriate volume of sterile DMSO to create a high-

concentration stock solution (e.g., 10 mM or 100 mM). Ensure the powder is completely

dissolved by vortexing.

Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a sterile,

light-protected container.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Cell Viability Assay (MTT Assay)
This protocol determines the cytotoxic effects of undecyl methanesulfonate on a given cell

line.

Materials:

Selected cancer cell lines
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Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

96-well cell culture plates

Undecyl methanesulfonate stock solution

Phosphate-buffered saline (PBS), sterile

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

Multichannel pipette

Microplate reader

Protocol:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.

Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow

for cell attachment.

Compound Treatment:

Prepare serial dilutions of the undecyl methanesulfonate stock solution in complete cell

culture medium to achieve the desired final concentrations. The final DMSO concentration

should not exceed 0.5% to avoid solvent-induced cytotoxicity.

Include a vehicle control (medium with the same concentration of DMSO as the highest

drug concentration) and a no-treatment control.
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Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions

or control solutions.

Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Assay:

After the incubation period, add 20 µL of MTT solution to each well.

Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT

into formazan crystals.

Carefully remove the medium containing MTT.

Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

Gently shake the plate for 15 minutes at room temperature to ensure complete dissolution.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the log of the compound concentration and determine the

IC50 value using a suitable software package.
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Caption: Workflow for determining the cytotoxicity of undecyl methanesulfonate.
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Caption: Generalized mechanism of action for an alkylating agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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